N'-{(E)-[1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C28H25N3O2
• Molecular Weight: 435.5 g/mol
• IUPAC Name: N-[(E)-[1-(3,4-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C28H25N3O2/c1-17-9-11-23(13-18(17)2)31-19(3)14-22(20(31)4)16-29-30-28(32)27-15-25-24-8-6-5-7-21(24)10-12-26(25)33-27/h5-16H,1-4H3,(H,30,32)/b29-16+
• InChI Key: FJBXQVNSCKJSMV-MUFRIFMGSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=CC(=C2C)/C=N/NC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54)C)C
• SMILES: CC1=C(C=C(C=C1)N2C(=CC(=C2C)C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54)C)C

Description

N'-{(E)-[1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide, also known as DMFDC, is a chemical compound that has shown potential in various scientific research applications. In

Mechanism of Action

The exact mechanism of action of N'-{(E)-[1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it is believed to work by inhibiting various enzymes and signaling pathways involved in cancer growth and inflammation.
Biochemical and Physiological Effects:
N'-{(E)-[1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce tumor growth and inflammation, as well as improve antioxidant status and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N'-{(E)-[1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide in lab experiments is its potential as a multi-targeted agent, as it has been shown to have anti-cancer, anti-inflammatory, and antioxidant properties. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to optimize its use in different experimental settings.

Future Directions

There are many potential future directions for N'-{(E)-[1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide research. One direction could be to further investigate its anti-cancer properties, particularly in vivo. Another direction could be to explore its potential as an anti-inflammatory and antioxidant agent in human clinical trials. Additionally, further studies could be conducted to better understand its mechanism of action and optimize its use in different experimental settings.

Synthesis Methods

N'-{(E)-[1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide can be synthesized by reacting 2-hydroxy-1-naphthaldehyde with 2-carboxybenzaldehyde in the presence of hydrazine hydrate. The resulting compound can be further purified using column chromatography.

Scientific Research Applications

N'-{(E)-[1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models. Additionally, N'-{(E)-[1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide has been studied for its potential as an antioxidant, as it has been shown to scavenge free radicals in vitro.